3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide
Description
3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide, also known as TFPPS, is a sulfonamide compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Antiviral Applications
Compounds with structures similar to 3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide have been studied for their antiviral properties. Indole derivatives, which share some structural similarities, have shown inhibitory activity against influenza A and other viruses . The presence of the furan ring can also contribute to the antiviral activity, as furan derivatives are known to possess various biological activities .
Anti-inflammatory Applications
The indole scaffold, which is structurally related to the compound , has been found in many synthetic drug molecules with anti-inflammatory properties . The trifluoromethyl group in the compound could potentially enhance these properties by increasing the molecule’s lipophilicity, thus improving its ability to interact with biological membranes.
Anticancer Applications
Indole derivatives are known to possess anticancer activities, and the addition of a furan ring could potentially enhance this activity. The compound’s ability to bind with high affinity to multiple receptors may be useful in developing new therapeutic agents for cancer treatment .
Antioxidant Applications
The indole nucleus, found in compounds related to 3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide , has been associated with antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress, which is implicated in various diseases .
Antimicrobial Applications
Furan derivatives have been widely used in the synthesis of compounds with antimicrobial properties. The combination of furan and pyridine rings in the compound could lead to the development of new antimicrobial agents .
Antitubercular Applications
Indole derivatives have shown activity against tuberculosis. The structural features of 3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide could be explored for the development of novel antitubercular agents .
Antidiabetic Applications
The indole nucleus is present in many natural compounds with antidiabetic effects. Research into the applications of the compound could uncover new pathways for the treatment of diabetes .
Antimalarial Applications
Indole derivatives have also been investigated for their antimalarial activities. The unique structure of 3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide might offer new opportunities for creating effective antimalarial drugs .
properties
IUPAC Name |
3,3,3-trifluoro-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]propane-1-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N2O3S/c14-13(15,16)3-5-22(19,20)18-8-10-6-11(9-17-7-10)12-2-1-4-21-12/h1-2,4,6-7,9,18H,3,5,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGBNDCZBLPQHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CN=CC(=C2)CNS(=O)(=O)CCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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